Cas no 10149-29-8 (1-(2,2-dichloroethylsulfonyl)-2,4-dimethylbenzene)

• Product Name: 1-(2,2-dichloroethylsulfonyl)-2,4-dimethylbenzene
• CAS No: 10149-29-8
• MF: C₁₀H₁₂Cl₂O₂S
• MW: 267.172080039978
• CID: 1129175
• PubChem ID: 12358037
• Update Time: 2025-04-20

1-(2,2-dichloroethylsulfonyl)-2,4-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dichloroethylsulfonyl)-2,4-dimethylbenzene
• Benzene, 1-[(2,2-dichloroethyl)sulfonyl]-2,4-dimethyl-
• 1-(2,2-Dichloroethanesulfonyl)-2,4-dimethylbenzene
• DTXSID80493870
• 10149-29-8

• Inchi： 1S/C10H12Cl2O2S/c1-7-3-4-9(8(2)5-7)15(13,14)6-10(11)12/h3-5,10H,6H2,1-2H3
• InChI Key： POMAJJASLUXKFJ-UHFFFAOYSA-N
• SMILES： ClC(CS(C1C=CC(C)=CC=1C)(=O)=O)Cl

Computed Properties

• Exact Mass: 265.99366
• Monoisotopic Mass: 265.9935062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14
• LogP: 3.96160